Cas no 106351-79-5 (Butanoic acid,1-[[(1,1-dimethylethyl)amino]methyl]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]ethylester, (S)- (9CI))

Butanoic acid,1-[[(1,1-dimethylethyl)amino]methyl]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]ethylester, (S)- (9CI) structure

106351-79-5 structure

Product Name:Butanoic acid,1-[[(1,1-dimethylethyl)amino]methyl]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]ethylester, (S)- (9CI)

CAS No:106351-79-5

Molecular Formula:C₁₇H₃₀N₄O₄S

Molecular Weight:386.509502887726

CID:149355

PubChem ID:62934

Butanoic acid,1-[[(1,1-dimethylethyl)amino]methyl]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]ethylester, (S)- (9CI) Properties

Names and Identifiers

- Butanoic acid,1-[[(1,1-dimethylethyl)amino]methyl]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]ethylester, (S)- (9CI)
- [(2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-yl] butanoate
- Butanoic acid,1-[[(1,1-dimethylethyl)amino]methyl]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl...
- butyryl timolol
- (2S)-1-(tert-butylamino)-3-{[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy}propan-2-yl butanoate
- Butanoic acid, 1-(((1,1-dimethylethyl)amino)methyl)-2-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)ethyl ester, (S)-
- Timolol butyryl ester
- O-Butyryltimolol
- O-Butyryl timolol
- AKOS040748070
- Butyryltimolol
- 106351-79-5
- (S)-1-(tert-Butylamino)-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propan-2-yl butyrate
- DTXSID00147580
- HY-102032
- CS-0022806
- MS-26394
- Butyryl timolol
- O-Butyryl timolol?
- DTXCID0070071
- DA-76369
- +Expand
- InChIKey： IGJCFKQCZRWRRM-ZDUSSCGKSA-N
- Inchi： 1S/C17H30N4O4S/c1-5-6-14(22)25-13(11-18-17(2,3)4)12-24-16-15(19-26-20-16)21-7-9-23-10-8-21/h13,18H,5-12H2,1-4H3/t13-/m0/s1
- SMILES： S1N=C(C(=N1)N1CCOCC1)OC[C@H](CNC(C)(C)C)OC(CCC)=O

Computed Properties

Exact Mass: 386.199
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 11
Monoisotopic Mass: 386.198776
Heavy Atom Count: 26
Complexity: 430
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 114

Experimental Properties

LogP: 2.30940
PSA: 85.81
Refractive Index: 1.522
Boiling Point: 511.5°C at 760 mmHg
Flash Point: 263.2°C
Density: 1.169

Butanoic acid,1-[[(1,1-dimethylethyl)amino]methyl]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]ethylester, (S)- (9CI) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009NOE-5mg	butyryl timolol	106351-79-5	≥98.0%	5mg	$321.00
A2B Chem LLC	AE49790-5mg	butyryl timolol	106351-79-5	98%	5mg	$235.00	2024-04-20
DC Chemicals	DC10693-100 mg	O-Butyryl timolol	106351-79-5	>98%	100mg	$750.0	2022-02-28
MedChemExpress	HY-102032-1mg	Butyryltimolol	106351-79-5	≥98.0%	1mg	￥909
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O872129-1mg	O-Butyryltimolol	106351-79-5	98%	1mg	￥770.00

Butanoic acid,1-[[(1,1-dimethylethyl)amino]methyl]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]ethylester, (S)- (9CI) Related Literature

1. KRAS NF-κB is involved in the development of zinc resistance and reduced curability in prostate cancer

Monika Holubova,Martina Axmanova,Petr Babula Metallomics, 2014,6, 1240-1253
2. Recent advances in upconversion nanoparticle-based nanocomposites for gas therapy

Nailin Yang,Fei Gong,Liang Cheng Chem. Sci., 2022,13, 1883-1898
3. Capacious and programmable multi-liposomal carriers†

Alexander A. Yaroslavov,Andrey V. Sybachin,Olga V. Zaborova,Vasiliy A. Migulin,Vyacheslav V. Samoshin,Matthias Ballauff,Ellina Kesselman,Judith Schmidt,Yeshayahu Talmon,Fredric M. Menger Nanoscale, 2015,7, 1635-1641
4. Organocatalytic asymmetric azidation of sulfoxonium ylides: mild synthesis of enantioenriched α-azido ketones bearing a labile tertiary stereocenter†

Wengang Guo,Feng Jiang Chem. Sci., 2022,13, 11648-11655
5. A novel immobilised cobalt(iii) oxidation catalyst UK Patent application, 1999.

Birinchi K. Das,James H. Clark Chem. Commun., 2000, 605-606
6. In situ growth of ZIF-8-derived ternary ZnO/ZnCo2O4/NiO for high performance asymmetric supercapacitors†

Chengxiang Huang,Chen Hao,Zhaochun Ye,Saisai Zhou,Xiaohong Wang,Linli Zhu,Jingbo Wu Nanoscale, 2019,11, 10114-10128
7. Organic chemistry

J. Chem. Soc., Abstr., 1913,104, i813-i921
8. Fluorinated β-nitro amines by a selective ZrCl4-catalyzed aza-Henry reaction of (E)-trifluoromethyl aldimines†

Stefania Fioravanti,Lucio Pellacani,Maria Cecilia Vergari Org. Biomol. Chem., 2012,10, 8207-8210
9. Determination of berberine hydrochloride using a fluorimetric method with silica nanoparticles as a probe

Qing Liu,Zhihai Xie,Tao Liu,Jin Fan RSC Adv., 2018,8, 6075-6082
10. Investigation on the growth mechanism of SiC whiskers during microwave synthesis

Bozhen Song,Biao Zhao,Yanfei Lu,Shengnan Wei,Bingbing Fan,Xinyue Zhang Phys. Chem. Chem. Phys., 2018,20, 25799-25805

106351-79-5 (Butanoic acid,1-[[(1,1-dimethylethyl)amino]methyl]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]ethylester, (S)- (9CI)) Related Products

1026075-53-5(Timolol EP Impurity E)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:106351-79-5)Butanoic acid,1-[[(1,1-dimethylethyl)amino]methyl]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]ethylester, (S)- (9CI)

Purity:99%/99%/99%

Quantity:10mg/25mg/50mg

Price($):226.0/407.0/652.0